Cas no 2470439-03-1 (4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one)

• Product Name: 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one
• CAS No: 2470439-03-1
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD32710880
• CID: 5669956
• PubChem ID: 154878895
• Update Time: 2025-11-06

4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2470439-03-1
• EN300-26983425
• 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one
• Z4524616623

• MDL： MFCD32710880
• Inchi： 1S/C9H12N2OS/c10-9-11-8(5-13-9)6-1-3-7(12)4-2-6/h5-6H,1-4H2,(H2,10,11)
• InChI Key： JEZQVELEPQKUQA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CCC(CC1)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one

Comprehensive Overview of 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one (CAS No. 2470439-03-1)

4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one, with the CAS number 2470439-03-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a cyclohexanone moiety with a 2-amino-1,3-thiazole group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing demand for novel therapeutic agents has placed 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one at the forefront of medicinal chemistry. Its thiazole ring is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern pharmacology. Recent studies have explored its role in targeting protein-protein interactions (PPIs), a hot topic in drug development due to the challenges associated with modulating these complex biological processes. Additionally, its cyclohexanone component contributes to its stability and bioavailability, critical factors in preclinical research.

In the context of green chemistry and sustainable synthesis, CAS 2470439-03-1 has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents, aligning with global trends toward environmentally responsible science. This focus on sustainability has made the compound a subject of interest in academic and industrial labs alike.

Another area of exploration for 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one is its potential in cancer research. The thiazole scaffold is known to exhibit antitumor properties, and derivatives of this compound are being screened for their efficacy against various cancer cell lines. With the rise of personalized medicine, the ability to tailor such molecules for specific genetic profiles is a key driver of innovation in oncology.

From a technical standpoint, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) have been well-documented, aiding in its identification and purity assessment. Analytical chemists frequently search for reliable reference standards of CAS 2470439-03-1 to ensure accurate results in their experiments. The availability of high-purity samples is essential for reproducibility in research, a cornerstone of scientific progress.

Beyond its pharmaceutical applications, 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one has also been studied in material science. Its molecular structure offers opportunities for designing functional materials with tailored electronic or optical properties. This interdisciplinary appeal underscores the compound's versatility and broad utility across multiple scientific domains.

In summary, 4-(2-Amino-1,3-thiazol-4-yl)cyclohexan-1-one (2470439-03-1) is a multifaceted compound with promising applications in drug discovery, sustainable chemistry, and materials science. Its unique structural features and bioactive potential continue to inspire cutting-edge research, making it a subject of enduring interest in the scientific community.